Cas no 1806482-35-8 (2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid)
2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid
-
- Inchi: 1S/C12H11BrF2O4/c1-5(16)9(13)8-4-6(11(14)15)2-3-7(8)10(17)12(18)19/h2-4,9-11,17H,1H3,(H,18,19)
- InChI Key: FJOXEJGLRAQYMK-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=C(C(F)F)C=CC=1C(C(=O)O)O
Computed Properties
- Exact Mass: 335.98088 g/mol
- Monoisotopic Mass: 335.98088 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.6
- Molecular Weight: 337.11
2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027986-250mg |
2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid |
1806482-35-8 | 97% | 250mg |
504.00 USD | 2021-06-17 | |
| Alichem | A015027986-500mg |
2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid |
1806482-35-8 | 97% | 500mg |
782.40 USD | 2021-06-17 | |
| Alichem | A015027986-1g |
2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid |
1806482-35-8 | 97% | 1g |
1,504.90 USD | 2021-06-17 |
2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid
Comprehensive Overview of 2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid (CAS No. 1806482-35-8)
The compound 2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid (CAS No. 1806482-35-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and difluoromethyl functional groups, plays a pivotal role in the synthesis of advanced intermediates for drug development. Its structural complexity and reactivity make it a valuable asset in the design of novel therapeutic agents, particularly in the realm of enzyme inhibitors and biologically active molecules.
In recent years, the demand for fluorinated compounds like 2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring the potential of difluoromethyl groups in improving the pharmacokinetic properties of drug candidates. This trend aligns with the growing interest in precision medicine and targeted therapies, where the ability to fine-tune molecular interactions is paramount. The bromo moiety in this compound further expands its utility, enabling versatile cross-coupling reactions in synthetic chemistry.
From a synthetic perspective, CAS No. 1806482-35-8 serves as a critical building block for the construction of complex chiral molecules. Its mandelic acid backbone provides a stereogenic center, which is essential for the development of enantioselective drugs. This attribute is particularly relevant in the context of asymmetric synthesis, a hot topic in modern organic chemistry. The compound's compatibility with green chemistry principles, such as atom economy and reduced waste generation, further enhances its appeal to environmentally conscious researchers.
The pharmaceutical industry's focus on small molecule therapeutics has also driven interest in 2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid. Its potential applications span across various therapeutic areas, including anti-inflammatory and antiviral drug development. Recent studies have highlighted the role of fluorinated mandelic acid derivatives in modulating immune responses, making this compound a subject of intense investigation in immunotherapy research. Additionally, its relevance to protease inhibition aligns with the current emphasis on COVID-19 and other viral infection treatments.
Beyond its pharmaceutical applications, CAS No. 1806482-35-8 is also being explored in material science. The incorporation of difluoromethyl groups into polymers and coatings can impart unique properties such as enhanced durability and chemical resistance. This versatility underscores the compound's potential to bridge the gap between organic synthesis and advanced materials, a convergence that is increasingly sought after in interdisciplinary research.
In summary, 2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid represents a multifaceted tool for chemists and researchers. Its structural features, combined with its broad applicability, make it a cornerstone in the development of next-generation therapeutic agents and functional materials. As the scientific community continues to unravel its potential, this compound is poised to remain at the forefront of innovation in drug discovery and chemical synthesis.
1806482-35-8 (2-(1-Bromo-2-oxopropyl)-4-(difluoromethyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)